![molecular formula C13H11N3O2 B2356975 7-benzyl-3-methylisoxazolo[4,5-d]pyridazin-4(5H)-one CAS No. 129663-29-2](/img/structure/B2356975.png)
7-benzyl-3-methylisoxazolo[4,5-d]pyridazin-4(5H)-one
Description
7-benzyl-3-methylisoxazolo[4,5-d]pyridazin-4(5H)-one (BMP) is a heterocyclic compound that has been studied for its potential applications in various scientific fields. BMP is a member of the isoxazole family, which is composed of five-membered nitrogen-containing heterocyclic compounds. It is composed of a benzyl group, a methyl group, and an isoxazole ring. BMP has been found to have a number of biological activities, including anti-inflammatory, antimicrobial, and antifungal properties, as well as being an antioxidant. BMP has been studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Neuroprotective Agent
This compound has shown potential as a neuroprotective agent . It may be used to prevent or slow disease progression by reducing neuronal death, which is a key strategy in treating neurodegenerative diseases such as Alzheimer’s disease, Huntington’s disease, Parkinson’s disease, and Amyotrophic lateral sclerosis .
Anti-neuroinflammatory Properties
The anti-neuroinflammatory properties of this compound could be significant in the treatment of conditions like ischemic stroke and traumatic brain injury. It has been observed to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .
Antiviral Activity
Compounds similar to 7-benzyl-3-methylisoxazolo[4,5-d]pyridazin-4(5H)-one have been studied for their antiviral activities. This suggests potential applications in the development of antiviral medications .
Anticancer Activity
The structural framework of this compound is found in other compounds that have been evaluated for anticancer activities. This indicates a possibility for its use in cancer research and therapy .
Antioxidant Properties
The compound’s derivatives may possess antioxidant properties, which are beneficial in combating oxidative stress, a factor in many chronic diseases .
Antimicrobial Activity
There is a potential for this compound to be used in the development of new antimicrobial agents, given its structural similarity to other compounds with known antimicrobial activity .
Pharmacological Research
The compound can serve as a scaffold for the synthesis of novel pharmaceutical agents. Its derivatives could be synthesized and characterized for various pharmacological evaluations .
Molecular Docking Studies
Molecular docking studies of this compound can provide insights into its interaction with various proteins, which is crucial for drug design and discovery processes .
properties
IUPAC Name |
7-benzyl-3-methyl-5H-[1,2]oxazolo[4,5-d]pyridazin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O2/c1-8-11-12(18-16-8)10(14-15-13(11)17)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,15,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWXZIABNGPGMDN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC2=C1C(=O)NN=C2CC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-benzyl-3-methylisoxazolo[4,5-d]pyridazin-4(5H)-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Cyclopropyl-2-mercapto-7-methyl-4-oxo-1,4-dihydropyrido[2,3-D]pyrimidine-5-carboxylic acid](/img/structure/B2356895.png)
![2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-3-ethyl-6-(trifluoromethyl)-4(3H)-pyrimidinone](/img/structure/B2356899.png)
![N-[[2-(3,5-Dimethylphenyl)triazol-4-yl]methyl]-1-(1,4-dioxan-2-yl)methanamine;hydrochloride](/img/structure/B2356910.png)
![1-[(2-chlorophenyl)methyl]-5-oxo-N-[3-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide](/img/structure/B2356913.png)
![2-[4-(6-Tert-butylpyridazin-3-yl)piperazin-1-yl]-4-methylpyrimidine](/img/structure/B2356914.png)
